methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate

• IUPAC Name: methyl 2-cycloheptyl-3-(4-methoxyanilino)-3-oxopropanoate
• InChI: InChI=1S/C18H25NO4/c1-22-15-11-9-14(10-12-15)19-17(20)16(18(21)23-2)13-7-5-3-4-6-8-13/h9-13,16H,3-8H2,1-2H3,(H,19,20)
• InChI Key: UGKFSFWEMDJRIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(C2CCCCCC2)C(=O)OC
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MK-801, and it is a potent non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.

Scientific Research Applications

Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate has been extensively studied for its potential applications in various fields of scientific research. It is primarily used as a research tool to study the NMDA receptor and its role in various physiological and pathological conditions. This compound has been used in animal models to study the mechanisms of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Mechanism of Action

Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate is a potent non-competitive antagonist of the NMDA receptor. It binds to the receptor and prevents the influx of calcium ions, which are necessary for the activation of the receptor. This results in the inhibition of the NMDA receptor-mediated neurotransmission, which plays a critical role in various physiological and pathological conditions.
Biochemical and Physiological Effects:
Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have neuroprotective effects in animal models of cerebral ischemia and traumatic brain injury. Additionally, this compound has been shown to have analgesic effects in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective antagonist of the NMDA receptor, which makes it an excellent research tool to study the role of the NMDA receptor in various physiological and pathological conditions. However, one of the limitations is that it has a short half-life, which makes it challenging to use in long-term experiments.

Future Directions

There are several future directions for the research on Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate. One of the future directions is to study the potential therapeutic applications of this compound in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Another future direction is to develop new analogs of this compound with improved pharmacokinetic properties. Additionally, future research could focus on the role of the NMDA receptor in other physiological and pathological conditions.
Conclusion:
In conclusion, Methyl 2-cycloheptyl-3-[(4-methoxyphenyl)amino]-3-oxopropanoate is a potent non-competitive antagonist of the NMDA receptor that has gained significant attention in the field of scientific research. Its potential applications in various fields make it an excellent research tool to study the NMDA receptor and its role in various physiological and pathological conditions. With further research, this compound could hold promise for the development of new therapies for various neurological disorders.